2-(9-bromo-5,5-dioxido-6H-dibenzo[c,e][1,2]thiazin-6-yl)-N-(2-isopropyl-6-methylphenyl)acetamide

• Molecular Formula: C24H23BrN2O3S
• Molecular Weight: 499.4 g/mol
• IUPAC Name: 2-(9-bromo-5,5-dioxobenzo[c][1,2]benzothiazin-6-yl)-N-(2-methyl-6-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C24H23BrN2O3S/c1-15(2)18-9-6-7-16(3)24(18)26-23(28)14-27-21-12-11-17(25)13-20(21)19-8-4-5-10-22(19)31(27,29)30/h4-13,15H,14H2,1-3H3,(H,26,28)
• InChI Key: PVBJHUVBGBPULR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(C)C)NC(=O)CN2C3=C(C=C(C=C3)Br)C4=CC=CC=C4S2(=O)=O

Description

2-(9-bromo-5,5-dioxido-6H-dibenzo[c,e][1,2]thiazin-6-yl)-N-(2-isopropyl-6-methylphenyl)acetamide is a complex organic compound that features a brominated dibenzo[c,e][1,2]thiazine core

Preparation Methods

The synthesis of 2-(9-bromo-5,5-dioxido-6H-dibenzo[c,e][1,2]thiazin-6-yl)-N-(2-isopropyl-6-methylphenyl)acetamide typically involves multiple steps. The starting materials often include brominated dibenzo[c,e][1,2]thiazine derivatives and acetamide precursors. The reaction conditions usually require specific catalysts and solvents to facilitate the formation of the desired product. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The brominated thiazine ring can be oxidized under specific conditions, leading to the formation of different oxidized derivatives.

Reduction: Reduction reactions can target the bromine atom or the thiazine ring, resulting in dehalogenated or reduced thiazine products.

Substitution: The bromine atom can be substituted with other functional groups using nucleophilic substitution reactions. Common reagents for these reactions include strong nucleophiles such as alkoxides or amines.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. .

Scientific Research Applications

2-(9-bromo-5,5-dioxido-6H-dibenzo[c,e][1,2]thiazin-6-yl)-N-(2-isopropyl-6-methylphenyl)acetamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound’s unique structure allows it to interact with biological macromolecules, making it useful in biochemical studies.

Industry: Utilized in the development of new materials with specific properties

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. The brominated thiazine ring can bind to enzymes or receptors, modulating their activity. The acetamide group may also play a role in enhancing the compound’s binding affinity and specificity. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Similar compounds include other brominated thiazine derivatives and acetamide-containing molecules. Compared to these compounds, 2-(9-bromo-5,5-dioxido-6H-dibenzo[c,e][1,2]thiazin-6-yl)-N-(2-isopropyl-6-methylphenyl)acetamide stands out due to its unique combination of structural features, which confer distinct chemical and biological properties. Some similar compounds include:

• 9-bromo-5,5-dioxido-6H-dibenzo[c,e][1,2]thiazin-6-yl)acetic acid
• Other brominated dibenzo[c,e][1,2]thiazine derivatives .